N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(4-cyclopropyl-6-oxopyrimidin-1-yl)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C17H17N3O4/c21-16-8-13(11-1-2-11)19-9-20(16)6-5-18-17(22)12-3-4-14-15(7-12)24-10-23-14/h3-4,7-9,11H,1-2,5-6,10H2,(H,18,22)
• InChI Key: HCGMCURPZUJBME-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=O)N(C=N2)CCNC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

The compound is a complex organic molecule that contains a cyclopropyl group, a pyrimidine ring, and a dioxole ring. Cyclopropyl groups and pyrimidine rings are common in many biological molecules and pharmaceuticals. Dioxole rings are also found in various bioactive compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrimidine ring and the dioxole ring in separate steps, followed by their connection via an ethyl linker. The cyclopropyl group could be introduced at an appropriate stage depending on the specific synthetic route.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It would include a pyrimidine ring (a six-membered ring with two nitrogen atoms), attached to a cyclopropyl group (a three-membered carbon ring). Additionally, it would have a dioxole ring (a five-membered ring with two oxygen atoms) attached via an ethyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present in the molecule. For instance, the pyrimidine ring might undergo reactions typical of aromatic heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence of the cyclopropyl group, the pyrimidine ring, and the dioxole ring.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation into its potential biological activities. Given the presence of functional groups common in pharmaceuticals, it might have potential as a therapeutic agent.